Graphene oxide–phenalenyl composite: transition metal-free recyclable and catalytic C–H functionalization†
Chemical Communications Pub Date: 2018-10-22 DOI: 10.1039/C8CC05941A
Abstract
An efficient route towards a heterogeneous transition metal-free catalytic C–H functionalization using a covalently linked graphene oxide–phenalenyl conjugate is described herein (28 examples, which include a core of some biologically relevant biaryl and hetero-biaryls). It is an environmentally benign, economical and heterogeneous platform, whose catalytic activity can easily be regenerated through a simple washing–drying technique and the catalytic activity can be retained even after 10 cycles.
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